6,7-Dimethylchromone

• IUPAC Name: 6,7-dimethylchromen-4-one
• InChI: InChI=1S/C11H10O2/c1-7-5-9-10(12)3-4-13-11(9)6-8(7)2/h3-6H,1-2H3
• InChI Key: YKUXAETVDRENIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC=CC2=O
• Molecular Formula: C11H10O2
• DSSTOX Substance ID: DTXSID80717124
• Molecular Weight: 174.20 g/mol
• CAS RN: 288399-56-4

Description

6,7-Dimethylchromone, also known as 3-Cyano-6,7-dimethylchromone, is a chemical compound with the empirical formula C12H9NO2. It has a molecular weight of 199.21. It is primarily used for research and development purposes.

Synthesis Analysis

The synthesis of chromones, including 6,7-Dimethylchromone, has been reported in the literature. For instance, Chromanone A, a unique C-3 substituted 2-hydroxymethyl chromone, was synthesized from the readily available pyrocatechol. The overall yield was 25.3%.

Molecular Structure Analysis

The molecular structure of 6,7-Dimethylchromone consists of a benzopyran ring with a cyano group at the 3-position and methyl groups at the 6 and 7 positions. The structure conforms to the standard as illustrated in the Aldrich Library of FT-IR Spectra.

Physical And Chemical Properties Analysis

6,7-Dimethylchromone is a pale yellow to yellow-beige crystalline powder. It has a melting point of 206-209 °C. The density is predicted to be 1.25±0.1 g/cm3.

Scientific Research Applications

Antibacterial and Antioxidant Activities

• Chromone derivatives, including 2,6-dimethyl-5-methoxyl-7-hydroxylchromone, from the endophytic fungus Xylomelasma sp. have shown notable antibacterial and antioxidant activities. Compound 5 demonstrated significant antitubercular activity against Mycobacterium tuberculosis, while other compounds displayed inhibitory activities against various bacteria and potent hydroxyl radical-scavenging activity (Lai et al., 2019).

Antitumor and Antiproliferative Effects

• Phenylethylchromones, including 4′,7-dimethyoxy-6-hydroxychromone, isolated from Aquilaria filaria, have shown antiproliferative activity against various human tumor cell lines and antitumor promoting activity. These compounds inhibited tumor promotion at noncytotoxic concentrations, with some showing broad spectrum antiproliferative activity (Suzuki et al., 2016).

α-Glucosidase Inhibitory Activities

• Chromone derivatives from the mangrove-derived fungus Daldinia eschscholtzii demonstrated inhibitory activities against α-glucosidase. Compounds including 7-hydroxy-5-methoxy-2,3-dimethylchromone showed significant inhibition of α-glucosidase, suggesting potential applications in diabetes management (Liao et al., 2019).

Antioxidative Properties

• 6,7-dimethoxy-2-[2-(2′-hydroxyphenyl)ethyl]chromone, isolated from Aquilaria sinensis, exhibited strong ABTS radical scavenging activity. These compounds contribute to the antioxidative properties of Chinese eaglewood (Li et al., 2020).

Safety and Hazards

6,7-Dimethylchromone may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing its mist, gas, or vapours, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended.